![molecular formula C16H15N5O3S B7634848 2-methyl-5-methylsulfonyl-N-[4-(2H-tetrazol-5-yl)phenyl]benzamide](/img/structure/B7634848.png)
2-methyl-5-methylsulfonyl-N-[4-(2H-tetrazol-5-yl)phenyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-methyl-5-methylsulfonyl-N-[4-(2H-tetrazol-5-yl)phenyl]benzamide, also known as TAK-659, is a small molecule inhibitor that has been developed as a potential therapeutic agent for the treatment of various types of cancer and autoimmune diseases. This compound has shown promising results in preclinical studies, and its mechanism of action and biochemical effects have been extensively studied.
Mechanism of Action
2-methyl-5-methylsulfonyl-N-[4-(2H-tetrazol-5-yl)phenyl]benzamide is a selective and potent inhibitor of BTK, a protein kinase that plays a critical role in the signaling pathways of B cells and other immune cells. BTK is involved in the activation of various downstream signaling pathways that promote cell survival, proliferation, and differentiation. By inhibiting BTK activity, this compound blocks the activation of these signaling pathways and induces apoptosis in cancer cells and immune cells.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis in cancer cells and immune cells by inhibiting BTK activity. In addition, this compound has been shown to reduce the production of pro-inflammatory cytokines and chemokines in immune cells, which may contribute to its anti-inflammatory effects. This compound has also been shown to enhance the activity of other anti-cancer drugs, suggesting that it may have synergistic effects with other therapies.
Advantages and Limitations for Lab Experiments
2-methyl-5-methylsulfonyl-N-[4-(2H-tetrazol-5-yl)phenyl]benzamide has several advantages for use in lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has high potency and selectivity for BTK, which makes it a valuable tool for studying the role of BTK in cancer and autoimmune diseases. However, this compound has some limitations as well. It has low solubility in water, which can make it difficult to use in certain assays. In addition, this compound has not yet been tested in clinical trials, so its safety and efficacy in humans are not yet fully understood.
Future Directions
There are several future directions for research on 2-methyl-5-methylsulfonyl-N-[4-(2H-tetrazol-5-yl)phenyl]benzamide. One area of interest is the development of combination therapies that include this compound and other anti-cancer drugs or immunotherapies. Another area of interest is the evaluation of this compound in clinical trials for the treatment of various types of cancer and autoimmune diseases. Finally, further studies are needed to elucidate the mechanisms of action and biochemical effects of this compound, which may lead to the development of more potent and selective BTK inhibitors.
Synthesis Methods
The synthesis of 2-methyl-5-methylsulfonyl-N-[4-(2H-tetrazol-5-yl)phenyl]benzamide involves several steps, including the reaction of 2-methyl-5-nitrobenzenesulfonamide with 4-(2H-tetrazol-5-yl)aniline to form the intermediate compound, which is then treated with 2-chloro-N-(4-fluorophenyl)acetamide to yield the final product. The synthesis of this compound has been optimized to improve its yield and purity, and various analytical techniques have been used to characterize the compound.
Scientific Research Applications
2-methyl-5-methylsulfonyl-N-[4-(2H-tetrazol-5-yl)phenyl]benzamide has been studied extensively in preclinical models of cancer and autoimmune diseases. In vitro studies have shown that this compound inhibits the activity of the protein kinase BTK, which plays a key role in the proliferation and survival of cancer cells and immune cells. In vivo studies have demonstrated that this compound has potent anti-tumor and anti-inflammatory effects in mouse models of lymphoma, leukemia, and autoimmune diseases.
properties
IUPAC Name |
2-methyl-5-methylsulfonyl-N-[4-(2H-tetrazol-5-yl)phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N5O3S/c1-10-3-8-13(25(2,23)24)9-14(10)16(22)17-12-6-4-11(5-7-12)15-18-20-21-19-15/h3-9H,1-2H3,(H,17,22)(H,18,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPMURHPHGWKLEX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)C)C(=O)NC2=CC=C(C=C2)C3=NNN=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.